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Compound of Interest

Compound Name: Triethanolamine borate

Cat. No.: B108872

An In-depth Technical Guide to Triethanolamine
Borate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core chemical properties of
triethanolamine borate, with a focus on its molecular formula and weight.

Chemical Identity and Formula

Triethanolamine borate, also known by synonyms such as Boratrane and 2,8,9-Trioxa-5-aza-
1-borabicyclo[3.3.3]undecane, is a coordination compound formed from triethanolamine and
boric acid.[1][2] It is recognized for its utility as a versatile additive and catalyst in various
chemical processes.[3]

The empirical and molecular formula for triethanolamine borate is CeH12BNOs.[1][2][3][4]

Molecular Weight

The molecular weight of triethanolamine borate has been consistently determined and
reported as 156.98 g/mol .[1][2][3][4][5] A closely related value of 156.96 g/mol has also been
noted.[6]

Summary of Quantitative Data
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The key quantitative physical and chemical properties of triethanolamine borate are
summarized in the table below for ease of reference and comparison.

Property Value Citations
Molecular Formula CeH12BNOs3 [1112][31[6]
Molecular Weight 156.98 g/mol [21[31[5]
CAS Number 283-56-7 [21[3][4][6]
Melting Point 235-237 °C [21[3114]
Appearance White to off-white powder/solid  [3][6]
Monoisotopic Mass 157.091024 Da [4]

Synthesis and Experimental Workflow

Triethanolamine borate is synthesized from the reaction of triethanolamine and boric acid.[2]
The synthesis involves the reaction of trimethyl borate with triethanolamine.[2] This process
establishes a Lewis pair structure where the boron acts as a Lewis acid and the amine as a
Lewis base.[3]

Below is a diagram illustrating the logical workflow of its synthesis.
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Caption: Logical workflow for the synthesis of Triethanolamine Borate.

Experimental Protocols

Detailed experimental protocols for the determination of the molecular weight of
triethanolamine borate are not provided in the search results. The reported molecular weight
is a computed property based on its chemical formula.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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